Chemical ecology of the marine plankton†

Natural Product Reports Pub Date: 2010-12-07 DOI: 10.1039/C0NP00051E

Abstract

Covering: January 2009 to September 2010 inclusive

This review focuses on recent studies in the chemical ecology of marine pelagic environments, and attempts to provide a comprehensive overview of new discoveries within the coverage period. To emphasize the role of natural products in plankton ecology, we have organized the review according to ecological concept, beginning with chemically mediated intraspecific interactions, interspecific communication and signaling, allelopathy, predator–prey interactions, and community-wide interactions.

Graphical abstract: Chemical ecology of the marine plankton
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